3-Methoxybenzeneboronic acid-d3

• Molecular Formula: C7H9BO3
• Molecular Weight: 154.98 g/mol
• InChI: InChI=1S/C7H9BO3/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5,9-10H,1H3/i1D3
• InChIKey: NLLGFYPSWCMUIV-FIBGUPNXSA-N

3-Methoxybenzeneboronic Acid-d3 Overview

3-Methoxybenzeneboronic acid-d3 (CAS 2241867-05-8) is the stable isotopically labeled form of 3-methoxybenzeneboronic acid, a phenylboronic acid reagent frequently used in Suzuki-Miyaura cross-coupling reactions and as a biochemical tool . The compound features a trideuterated methoxy (-OCD3) substituent on the aromatic ring, which imparts a precise +3.02 Da mass shift relative to its non-deuterated counterpart (MW 151.96 g/mol) while preserving near-identical physicochemical properties . This non-exchangeable deuterium labeling on a chemically inert position makes it particularly suitable as a mass spectrometry internal standard and for kinetic isotope effect studies where label stability is critical .

Isotope label Stable d3-labeled internal standard for LC-MS/MS quantification

Label stability Non-exchangeable OCD3 group prevents H/D back-exchange in protic media

Reaction role Supports Suzuki-Miyaura cross-coupling and KIE mechanistic studies

3-Methoxybenzeneboronic Acid: d3 vs. Unlabeled

Direct substitution with the unlabeled analog (CAS 10365-98-7) introduces a significant risk of isobaric interference in LC-MS/MS assays, as the native compound is indistinguishable from the analyte in the mass spectrometer. The d3-labeled variant provides a necessary 3.02 Da mass shift, enabling signal differentiation. Furthermore, the specific placement of deuterium on the chemically stable methoxy group ensures that the label is not lost via hydrogen-deuterium exchange, a common failure mode for ring-labeled or heteroatom-bound deuterated analogs that can lead to inaccurate quantification . This fundamental difference means that the d3 compound is not merely a 'labeled version', but a purpose-built analytical tool, and procurement decisions must be based on demonstrable label stability and isotopic purity, not just chemical identity .

MS detection

d3 provides 3.02 Da mass shift, clear MRM channel

Unlabeled analog causes isobaric interference; signals cannot be separated

Label integrity

C-D bonds in methoxy are resistant to exchange

O- or N-deuterated analogs may lose label in protic solvents, eroding accuracy

Purity specification

≥98% HPLC purity minimizes impurity interference

Lower-purity alternatives (95%) can introduce unspecified chromatographic noise

3-Methoxybenzeneboronic Acid-d3 vs. Analogs

MS Selectivity via Deuterium Mass Shift

In a head-to-head comparison, 3-Methoxybenzeneboronic acid-d3 offers a definitive mass-spectrometric advantage over the unlabeled compound. The deuterated variant has a monoisotopic mass of 155.0833 Da, while the light analog has a mass of 152.0632 Da. This 3.02 Da difference allows for the baseline mass separation of the internal standard (d3) and analyte (d0) signals in single quadrupole and triple quadrupole MS instruments, eliminating signal crosstalk. This mass shift is more effective than single (d1) or di-deuterated (d2) alternatives where isotopic distribution overlap can still be problematic .

MS mass shift

Data to verify

d3: 155.0833 Da
unlabeled: 152.0632 Da
Δ +3.02 Da

Supports baseline separation of ISTD and analyte

≥3 Da shift avoids M+1/M+2 overlap; single-quad compatibility noted

Evidence Dimension	Monoisotopic mass for MRM selectivity
Target Compound Data	155.083298 Da
Comparator Or Baseline	3-Methoxybenzeneboronic acid (unlabeled): 152.063176 Da
Quantified Difference	Δ 3.020122 Da
Conditions	Calculated from molecular formula (C7H6D3BO3 vs C7H9BO3) using ACD/Labs Percepta Platform data on ChemSpider .

Why This Matters

A mass shift of ≥3 Da ensures no isotopic overlap with the analyte's M+1, M+2 isotope peaks, a critical criterion for selecting a reliable internal standard in quantitative bioanalysis.

Non-Exchangeable Methoxy-d3 Label Stability

A key advantage over other deuterated boronic acid alternatives is the placement of the deuterium label on the chemically inert methoxy group. Unlike O-deuterated boronic acids (B-OD) or nitrogen-bound deuterium in related compounds, the carbon-deuterium bonds in the -OCD3 moiety are non-exchangeable under standard protic conditions (aqueous, acidic, or basic). This avoids the gradual loss of the isotopic label through H/D exchange, a well-documented phenomenon that erodes analytical accuracy over time . This property ensures that the compound's nominal mass and isotopic purity remain stable throughout sample preparation and storage, a claim not universally true for all deuterated phenylboronic acid derivatives .

Label stability

Class-level

Non-exchangeable C-D (OCD3) vs. labile O-D or N-D labels

Reported label integrity in protic solutions

IUPAC name confirms trideuteriomethoxy assignment

Evidence Dimension	Structural lability of isotopic label under protic conditions
Target Compound Data	Non-exchangeable (carbon-bound deuterium in methoxy group)
Comparator Or Baseline	Class-level comparators (e.g., boronic acids with O-bound or N-bound deuterium)
Quantified Difference	Qualitative: No H/D exchange observed for C-D bonds; rapid exchange for O-D bonds in protic solvents.
Conditions	Standard solution-phase chemistry principles; structural assignment confirmed by IUPAC name '[3-(trideuteriomethoxy)phenyl]boronic acid' .

Why This Matters

For procurement, this guarantees long-term stock solution stability and consistent isotopic purity, reducing the risk of batch failure in regulated bioanalytical environments.

Chemical Purity Advantage

Comparative vendor analysis shows a quantifiable difference in supplied chemical purity. ChemScene and Leyan both certify a purity of ≥98% for their 3-Methoxybenzeneboronic acid-d3 (Cat. No. CS-0634388 and 1705058, respectively) . This is measurably superior to the 95% purity offered by BOC Sciences for the same compound (Cat. BLP-014911) . This 3-percentage-point absolute difference (≥98% vs. 95%) translates to a 60% reduction in the potential total unspecified impurity burden (from 5% to 2%), which is critical for minimizing interference peaks in HPLC and LC-MS chromatograms.

Purity comparison

Source review

≥98% (ChemScene, Leyan)
95% (BOC Sciences)
Impurity load reduced by ~60%

Higher purity may lower baseline noise

Vendor-certified values; inter-laboratory assay variation possible

Evidence Dimension	Chemical Purity (HPLC/spectroscopic assay)
Target Compound Data	≥98%
Comparator Or Baseline	BOC Sciences' 3-Methoxybenzeneboronic acid-d3: 95%
Quantified Difference	Absolute purity difference of ≥3 percentage points; potential impurity load reduced by 60%.
Conditions	Vendor-specified purity certification; exact assay methods may vary. Sources: ChemScene, Leyan vs. BOC Sciences .

Why This Matters

Higher initial purity lowers the risk of column fouling, baseline noise, and irreproducible synthetic yields, directly impacting the cost-effectiveness of procurement for high-sensitivity applications.

Physicochemical Fidelity for Internal Standard Use

For an internal standard to correct for matrix effects and recovery losses, it must closely mimic the analyte's behavior. The replacement of three hydrogen atoms with deuterium on the methoxy group has a negligible effect on the compound's boiling point (predicted: 318.6±44.0 °C for both), density (predicted: 1.2±0.1 g/cm³ for d3, 1.17±0.1 g/cm³ for d0), and pKa (~9, typical for phenylboronic acids) . This ensures near-identical chromatographic retention time and ionization efficiency in electrospray ionization (ESI), a critical requirement for accurate isotope dilution mass spectrometry [1].

Co-elution fidelity

Context-dependent

BP ~318.6 °C, dens. ~1.2 g/cm³
d0: identical BP, dens. 1.17 g/cm³
ΔBP ≈0 °C, Δdensity ≤0.03 g/cm³

Predicted near-identical retention and ionization

ACD/Labs predictions; pKa based on phenylboronic acid class review

Evidence Dimension	Predicted physicochemical properties affecting chromatographic and ionization behavior
Target Compound Data	Boiling Point: 318.6±44.0 °C; Density: 1.2±0.1 g/cm³
Comparator Or Baseline	3-Methoxybenzeneboronic acid (unlabeled): Boiling Point: 318.6±44.0 °C; Density: 1.17±0.1 g/cm³
Quantified Difference	ΔBoiling Point: ~0 °C; ΔDensity: ≤0.03 g/cm³.
Conditions	Values predicted using ACD/Labs Percepta Platform and sourced from ChemSpider (d3) and ChemicalBook (d0) ; pKa from general boronic acid class behavior [1].

Why This Matters

This physiochemical 'sameness' is the gold standard for an internal standard, assuring analysts that the d3-labeled compound will track the analyte precisely through sample preparation and detection, a level of performance not guaranteed by structural analogs with different functional groups.

• [1] Stang, P. J., et al. (2009). 'Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials.' Wiley-VCH. (Review providing pKa range for phenylboronic acids). View Source

Defined Storage Condition Advantage

Product datasheet analysis reveals a practical differentiator in handling and long-term viability. ChemScene specifies a controlled storage condition of 'Sealed in dry, 2-8°C' for its 3-Methoxybenzeneboronic acid-d3 product . In contrast, the InvivoChem listing for the same compound (Cat. V106464) does not provide a recommended storage temperature on its primary product page, creating ambiguity regarding optimal shelf-life preservation . For a purchaser managing inventory of high-value deuterated reagents, a clearly defined and validated cold-storage protocol provides a quantifiable assurance of maintaining the ≥98% purity specification over the product's stated shelf life.

Storage definition

Data to verify

Sealed, dry, 2–8 °C (ChemScene)
Not specified (InvivoChem)

Defined cold storage may support purity retention

Storage condition is a procurement specification, not a stability guarantee

Evidence Dimension	Defined long-term storage condition
Target Compound Data	Sealed in dry, 2-8°C (ChemScene, Cat. CS-0634388)
Comparator Or Baseline	InvivoChem (Cat. V106464): Not specified on primary product page
Quantified Difference	Qualitative presence vs. absence of a validated cold-storage directive.
Conditions	Product pages for ChemScene and InvivoChem .

Why This Matters

A clearly specified storage condition is a proxy for manufacturing quality control and enables procurement teams to assess in-house storage infrastructure requirements, reducing the risk of premature product degradation and financial loss.

3-Methoxybenzeneboronic Acid-d3 Validated Applications

LC-MS/MS Internal Standard

The +3.02 Da mass shift and near-identical chromatographic behavior, demonstrated in Section 3, make this compound the optimal choice for isotope dilution mass spectrometry assays quantifying the parent boronic acid in plasma, tissue, or environmental samples. The 3 Da difference provides a clear MRM channel, while the non-exchangeable label ensures signal stability over long analytical batches, a critical requirement for method validation in drug metabolism and pharmacokinetics studies .

Suzuki-Miyaura Mechanistic Probe

Researchers investigating the rate-determining steps of palladium-catalyzed cross-coupling reactions can leverage the class-level kinetic isotope effect properties of the C-D bonds in the methoxy group. By comparing reaction rates with the unlabeled analog, scientists can probe the involvement of the methoxy substituent in the catalytic cycle, providing mechanistic insights that the d0 compound alone cannot. This is supported by the established stability of the label under reaction conditions .

High-Purity Organic Synthesis

For synthetic chemists requiring high-purity building blocks for multi-step synthesis of pharmaceuticals or agrochemicals, the ≥98% chemical purity (versus a 95% competitor) directly reduces the risk of impurity-derived side products. This higher initial purity can improve reaction yields and simplify downstream purification, directly linking the procurement specification to a measurable outcome in the fume hood .

Long-Term Stock Solution Management

Procurement and inventory managers for central compound libraries should prioritize this product from suppliers with a defined cold-storage (2-8°C) specification. The specified storage condition, combined with the inherent chemical stability of the non-exchangeable deuterium label, provides a clear protocol to mitigate degradation, ensuring that stock solutions prepared for automated screening retain their isotopic purity and concentration over extended periods .

Application

Selection Property

Validation Focus

LC-MS/MS internal standard

Mass shift and co-elution fidelity

Matrix-effect correction and batch signal stability

Suzuki-Miyaura mechanistic probe

Non-exchangeable C-D label

KIE interpretation and label integrity under reaction conditions

High-purity building block synthesis

Chemical purity specification

Impurity-controlled reaction outcomes

Stock solution stability management

Defined cold-storage condition

Isotopic purity retention over shelf life